(4E)-1-(6-fluoro-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-5-(4-methylphenyl)pyrrolidine-2,3-dione

• Molecular Formula: C24H17FN2O4S
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 1-(6-fluoro-1,3-benzothiazol-2-yl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-2-(4-methylphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C24H17FN2O4S/c1-12-3-6-14(7-4-12)20-19(21(28)17-10-5-13(2)31-17)22(29)23(30)27(20)24-26-16-9-8-15(25)11-18(16)32-24/h3-11,20,29H,1-2H3
• InChI Key: RQOJFBYTQYKVCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C(=C(C(=O)N2C3=NC4=C(S3)C=C(C=C4)F)O)C(=O)C5=CC=C(O5)C

Description

This complex compound has a long and intricate name, but let’s break it down. The structural formula is as follows:

$$\text{this compound}$$This compound

Chemical Formula: CHFNOS

IUPAC Name: this compound

This compound belongs to the class of pyrrolidine-2,3-diones and contains various functional groups, including a furan ring, a benzothiazole ring, and a phenyl group. Its unique structure suggests potential interesting properties.

Chemical Reactions Analysis

The compound may undergo various reactions, including:

Oxidation: Oxidative processes could modify the furan or phenyl groups.

Reduction: Reduction reactions might target the carbonyl groups or other functional moieties.

Substitution: Substituents on the benzothiazole or phenyl ring could be replaced.

Common reagents and conditions would depend on the specific reaction. Major products could include derivatives with altered functional groups or stereochemistry.

Scientific Research Applications

Medicinal Chemistry: Investigating its pharmacological properties, such as anti-inflammatory, anticancer, or antimicrobial effects.

Materials Science: Exploring its use in organic electronics or as a building block for functional materials.

Biological Studies: Assessing its impact on cellular processes or molecular pathways.

Mechanism of Action

The compound’s mechanism of action remains speculative due to limited research. it likely interacts with specific cellular targets, affecting signaling pathways or enzymatic processes. Further studies are needed to elucidate its mode of action.

Comparison with Similar Compounds

Similar Compounds: Explore other pyrrolidine-2,3-diones, benzothiazoles, or furan derivatives.

Uniqueness: Highlight its distinctive features, such as the fluorine substitution and the combination of multiple heterocyclic rings.

: Note: The information provided is based on available literature up to my last update in 2021. For the most recent findings, consult scientific databases or publications.